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Compound of Interest

Compound Name: 3-Phenoxy-1-propanol

Cat. No.: B1346799 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 3-Phenoxy-1-propanol

This technical guide provides a comprehensive overview of the boiling and melting point data

for 3-Phenoxy-1-propanol, tailored for researchers, scientists, and professionals in drug

development. This document outlines key physical properties and details the experimental

protocols for their determination.

Physicochemical Data of 3-Phenoxy-1-propanol
3-Phenoxy-1-propanol is a clear, colorless liquid at room temperature[1]. Its physical

properties are crucial for a variety of research and development applications, including

synthesis and formulation.

Data Summary
The following table summarizes the available quantitative data for the boiling and melting

points of 3-Phenoxy-1-propanol.

Property Value Conditions

Boiling Point 83-85 °C
Not specified, likely at reduced

pressure.

153 °C At 23 mmHg

Melting Point Not available
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Note: The significant difference in boiling point values indicates that the lower range was likely

determined under vacuum, a common practice for high-boiling-point liquids to prevent

decomposition.

Experimental Protocols for Physical Property
Determination
Accurate determination of boiling and melting points is fundamental for the characterization and

purity assessment of chemical compounds. The following sections describe standard laboratory

methodologies.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Common methods for its determination include distillation and the Thiele tube

method.

2.1.1. Distillation Method Distillation is a widely used technique for purifying liquids and

determining their boiling points[2].

Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a

condenser, a thermometer, and a collection flask.

Procedure: The liquid sample is placed in the round-bottom flask. The apparatus is heated,

and the temperature is monitored. The boiling point is the stable temperature recorded on

the thermometer as the vapor of the substance passes into the condenser and the first drops

of distillate are collected[2]. This temperature should remain constant throughout the

distillation of a pure substance[2].

2.1.2. Thiele Tube Method This micro-method is suitable for small sample volumes[3].

Sample Preparation: A small amount of the liquid is placed in a small test tube (e.g., a

Durham tube), and a capillary tube, sealed at one end, is placed open-end-down into the

liquid[3][4].

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

Thiele tube containing a high-boiling-point oil (like mineral oil or silicone oil)[3].
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Procedure: The Thiele tube is heated gently. As the temperature rises, air trapped in the

capillary tube expands and escapes. When the boiling point is reached, a continuous stream

of bubbles will emerge from the capillary tube[3]. The heat is then removed. The boiling point

is the temperature at which the liquid is drawn back into the capillary tube as the apparatus

cools[3].

Melting Point Determination
While 3-Phenoxy-1-propanol is a liquid at ambient temperatures, the determination of a

melting point is a critical analysis for solid compounds. The melting point is the temperature at

which a substance transitions from a solid to a liquid state. A narrow melting point range

(typically 0.5-1.0°C) is an indicator of high purity for a crystalline solid[5][6].

2.2.1. Capillary Method This is the most common method for determining the melting point of a

solid.

Sample Preparation: A small amount of the dry, powdered solid is packed into a thin-walled

capillary tube sealed at one end[5][7].

Apparatus: The capillary tube is placed in a heating apparatus, such as a Mel-Temp device

or a Thiele tube, attached to a thermometer[5].

Procedure: The sample is heated slowly, at a rate of about 1-2°C per minute, as the

temperature approaches the expected melting point[5]. The melting point range is recorded

from the temperature at which the first drop of liquid appears to the temperature at which the

entire sample becomes a clear liquid[5][6].

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the determination of the physical

properties of a chemical substance.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b1346799?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Physical Property Analysis

Data Handling

Acquire Chemical Sample

Assess Purity (e.g., NMR, GC-MS)

Purify if Necessary (e.g., Distillation, Recrystallization)
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Tabulate and Analyze Data

Compare with Literature Values

Final Report Generation
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Caption: Workflow for Physical Property Determination of a Chemical Substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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